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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the efficacy of Bixafen, a
succinate dehydrogenase inhibitor (SDHI) fungicide, against the wheat pathogen Septoria tritici
(also known as Zymoseptoria tritici), the causal agent of Septoria tritici blotch (STB). This
document includes a summary of key efficacy data, detailed experimental protocols for in vitro
and in vivo studies, and diagrams illustrating its mode of action and experimental workflows.

Introduction

Bixafen is a systemic fungicide belonging to the pyrazole-carboxamide chemical class and is
classified under FRAC (Fungicide Resistance Action Committee) Group 7.[1] Its biochemical
mode of action is the inhibition of the succinate dehydrogenase (SDH) enzyme, a critical
component of complex Il in the fungal mitochondrial respiration chain.[1] This inhibition disrupts
the fungus's energy production and the formation of essential cellular building blocks.[1]
Bixafen has demonstrated significant activity against a broad spectrum of economically
important cereal pathogens, including Septoria tritici.[1][2] It exhibits both protective and
curative properties and is often used in combination with fungicides from other chemical
groups, such as the demethylation inhibitor (DMI) prothioconazole, to enhance efficacy and
manage the development of resistance.[1][2]

Data Presentation
In Vitro Efficacy of Bixafen
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The in vitro efficacy of Bixafen is typically determined by calculating the half-maximal effective
concentration (EC50), which is the concentration of the fungicide that inhibits 50% of fungal
growth. Studies have shown a shift in the sensitivity of Z. tritici populations to SDHI fungicides
over time.

Table 1: In Vitro Sensitivity of Zymoseptoria tritici Field Populations to Bixafen

Year of Isolation Mean EC50 (mglL)
1999 0.049
2009 0.114
2014 0.165
2020 0.677

Source: Data adapted from a study on Z. tritici populations in Northern Germany.[3]

This data indicates a gradual increase in the EC50 values for Bixafen, suggesting a decrease
in the sensitivity of Z. tritici populations over a 21-year period.[3][4]

In Vivo Efficacy of Bixafen from Field Trials

Field trials are essential for evaluating the performance of fungicides under real-world
conditions. The efficacy of Bixafen, both alone and in combination with other active
ingredients, has been assessed in numerous studies across Europe.

Table 2: Comparative Efficacy of Bixafen and Other Fungicides against Septoria tritici Blotch
(STB) in European Field Trials (2019-2021)
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Mean STB Control
. . Mean STB Control
Fungicide Active (%) on Flag Leaf

. Fungicide Group(s) . (%) on Flag Leaf

Ingredient(s) (Continental
(Ireland & UK)
Europe)

Bixafen SDHI 50-70% 30-50%
Fluxapyroxad SDHI 60-80% 40-60%
Benzovindiflupyr SDHI 50-70% 30-50%
Prothioconazole DMI (Azole) 40-60% 20-40%
Mefentrifluconazole DMI (Azole) 50-70% 30-50%
Bixafen + Fluopyram

_ SDHI + SDHI + DMI 70-90% 60-80%
+ Prothioconazole
Fluxapyroxad +

SDHI + DMI 70-90% 60-80%

Mefentrifluconazole

Source: Data synthesized from multi-year, multi-location field trials.[1][5][6]

The field trial data highlights that co-formulations of Bixafen with other modes of action, such
as DMIs, provide more stable and improved control of STB compared to solo applications.[1][5]
[6] The efficacy of SDHIs, including Bixafen, was observed to be lower in regions with higher
fungicide resistance pressure, such as Ireland and the UK.[1][5][6]

Signaling Pathway

The following diagram illustrates the mode of action of Bixafen in the fungal mitochondrial
respiratory chain.
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Fungal Mitochondrion
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1. Isolate Z. tritici spores
from infected wheat leaves.

'

2. Prepare spore suspension 3. Prepare serial dilutions of Bixafen
(e.g., 2.5 x 1075 spores/mL) in liquid medium. in a 96-well microtiter plate.

' l

4. Add spore suspension to wells
containing Bixafen dilutions and controls.

'

5. Incubate plates
(e.g., 7 days at 18-22°C in the dark).

'

6. Measure fungal growth
(e.g., absorbance at 405 nm).

'

7. Calculate EC50 values
using dose-response curve analysis.
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1. Site Selection & Trial Design
(High STB risk, susceptible wheat variety,
randomized block design).

'

2. Sowing and Crop Management
(Standard agricultural practices).

:

3. Fungicide Application
(Specific growth stages, e.g., GS37-39,
calibrated spray equipment).

'

4. Disease Assessment
(Visual scoring of % leaf area affected by STB
on different leaf layers).

:

5. Yield Measurement
(Harvesting plots and measuring grain yield).

:

6. Data Analysis
(Statistical analysis of disease control
and yield response).

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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